5-Chlorothiokynurenic acid
5-Chlorothiokynurenic acid
Brand Name:
Vulcanchem
CAS No.:
136036-87-8
VCID:
VC21183187
InChI:
InChI=1S/C10H6ClNO2S/c11-5-2-1-3-6-9(5)8(15)4-7(12-6)10(13)14/h1-4H,(H,12,15)(H,13,14)
SMILES:
C1=CC2=C(C(=C1)Cl)C(=S)C=C(N2)C(=O)O
Molecular Formula:
C10H6ClNO2S
Molecular Weight:
239.68 g/mol
5-Chlorothiokynurenic acid
CAS No.: 136036-87-8
Cat. No.: VC21183187
Molecular Formula: C10H6ClNO2S
Molecular Weight: 239.68 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136036-87-8 |
|---|---|
| Molecular Formula | C10H6ClNO2S |
| Molecular Weight | 239.68 g/mol |
| IUPAC Name | 5-chloro-4-sulfanylidene-1H-quinoline-2-carboxylic acid |
| Standard InChI | InChI=1S/C10H6ClNO2S/c11-5-2-1-3-6-9(5)8(15)4-7(12-6)10(13)14/h1-4H,(H,12,15)(H,13,14) |
| Standard InChI Key | BMBZHFGIBHDMCV-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC2=C(C(=C1)Cl)C(=CC(=N2)C(=O)O)S |
| SMILES | C1=CC2=C(C(=C1)Cl)C(=S)C=C(N2)C(=O)O |
| Canonical SMILES | C1=CC2=C(C(=C1)Cl)C(=S)C=C(N2)C(=O)O |
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